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Compound of Interest

Sodium 4-vinylbenzenesulfonate
Compound Name:
hydrate

Cat. No.: B050709

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety data for Sodium 4-
vinylbenzenesulfonate hydrate (CAS No. 2695-37-6), a compound utilized in various
industrial and research applications, including as a reactive monomer in polymer synthesis.[1]
Given its use in settings where occupational exposure is possible, a thorough understanding of
its hazard profile, handling procedures, and emergency responses is critical.

Core Safety and Hazard Information

Sodium 4-vinylbenzenesulfonate hydrate is classified as a substance that can cause skin
and serious eye irritation.[2][3][4] Some sources also indicate it may be harmful if swallowed
and may cause respiratory tract irritation.[5] It is essential to handle this chemical with
appropriate personal protective equipment and in a well-ventilated area.[2][6]

GHS Classification

The Globally Harmonized System (GHS) classification for Sodium 4-vinylbenzenesulfonate
hydrate is as follows:

 Skin Irritation: Category 2[2][3]

e Serious Eye Irritation/Eye Damage: Category 2A or 1[2]
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o Acute Toxicity (Oral): Category 4 (Harmful if swallowed)
» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

The corresponding GHS hazard statements are H315 (Causes skin irritation), H319 (Causes
serious eye irritation) or H318 (Causes serious eye damage), H302 (Harmful if swallowed), and
H335 (May cause respiratory irritation). The signal word is "Warning" or "Danger" depending on
the supplier's classification.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data available for Sodium 4-
vinylbenzenesulfonate hydrate.

hvsical and Chemical :

Property Value Source(s)

Molecular Formula CsH7NaOsS [7]

Molecular Weight 206.19 g/mol [7]

Appearance White to light yellow 4]
powder/crystal

Melting Point 2300 °C

Boiling Point 111-112 °C [7]

Density 1.043 g/mL at 25 °C [7]

Solubility Soluble in water [8]

Flash Point Not applicable

Toxicological Data

Limited quantitative toxicological data is publicly available. The acute toxicity is noted, but
specific LD50 values for Sodium 4-vinylbenzenesulfonate are not consistently provided in the
search results. For a related compound, Sodium vinylsulfonate, the following data was found:
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Test Result Species Source(s)
LD50 Oral >15000 mg/kg Rat [6][9]
LD50 Dermal >2000 mg/kg Rat [6]119]

EC50 (Daphnia

> 100 mg/L, 48h Daphnia magna [6]119]
magna)

Note: This data is for a structurally related but different chemical and should be used with
caution as an indicator of potential toxicity.

Experimental Protocols

Detailed experimental protocols for the toxicological and physical property testing of Sodium 4-
vinylbenzenesulfonate hydrate are not available in the public domain. The data presented is
typically sourced from Safety Data Sheets (SDS), which summarize the results of studies
conducted according to standardized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD) for chemical testing.

Handling, Storage, and Personal Protective
Equipment
Handling

e Avoid contact with skin, eyes, and clothing.[2][6]

Do not breathe dust.[2]

Use only in a well-ventilated area or outdoors.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[6]

Storage

o Keep container tightly closed.[2]
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» Store in a cool, dry, and well-ventilated place.[5]
» Store away from strong oxidizing agents.[2][8]

e The material is hygroscopic and may absorb moisture from the air.[2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles or glasses are recommended.[2][5] Contact
lenses should not be worn.[2]

o Skin Protection: Wear protective gloves (neoprene or nitrile rubber are suggested) and
suitable protective clothing.[2][5]

» Respiratory Protection: If dust is generated and inhalation is a risk, a NIOSH-certified dust
and mist respirator is recommended.[2]

Emergency Procedures
First Aid Measures

« If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, seek medical
advice/attention.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2] If eye irritation persists, get medical advice/attention.[2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10] If respiratory
symptoms occur, call a poison center or doctor.

« |If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Visualized Workflow: Risk Assessment and
Response

The following diagram illustrates a logical workflow for assessing and responding to the risks
associated with handling Sodium 4-vinylbenzenesulfonate hydrate.
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Preparation & Assessment

Start: Handling Sodium 4-vinylbenzenesulfonate Hydrate

Review Safety Data Sheet (SDS)

A

Assess Hazards:
- Skin/Eye Irritation
- Inhalation/Ingestion Toxicity

A

Verify Personal Protective Equipment (PPE)

- Gloves, Goggles, Respirator

A

Ensure Adequate Ventilation

Handling 8§'Monitoring

Proceed with Handling

A

Monitor for Exposure or Spills

Spill Occurs

Contain Spill

Clean Up Spill Following SDS

Dispose of Waste Properly

Incident Response

Exposure Event Occurs

Administer First Aid
(Skin, Eyes, Inhalation)

Seek Medical Attention

Cgmpletjon

End of Procedure

No Incidents
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Caption: Risk Assessment and Response Workflow for Sodium 4-vinylbenzenesulfonate
Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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